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Compound of Interest

Compound Name: Vesadol

CAS No.: 78837-97-5

Cat. No.: B1200130

Get Quote

Disclaimer: This document provides guidance on the proper disposal of Vesadol based on its

chemical structure and general best practices for laboratory waste management. As a specific

Safety Data Sheet (SDS) for Vesadol is not publicly available, these recommendations are

based on inferred hazards. It is imperative to consult with your institution's Environmental

Health and Safety (EHS) department for specific protocols and to ensure full compliance with

local, state, and federal regulations.

Vesadol: Chemical Profile and Inferred Hazards
Vesadol is a complex, halogenated organic compound containing nitrogen.[1] Its structure

suggests that it should be handled as a potentially hazardous substance. Halogenated organic

compounds are often persistent in the environment and can have toxic effects.[2][3] The

presence of nitrogen-containing heterocyclic moieties, common in many pharmaceuticals, also

warrants careful handling due to potential biological activity.

Table 1: Summary of Vesadol Properties for Disposal Consideration
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Property Value/Information Source/Rationale

Chemical Name Vesadol PubChem

Molecular Formula C44H54ClFIN3O3 [1]

PubChem CID 192180 [1]

Physical State
Assumed to be solid at room

temperature

Based on high molecular

weight

Solubility
Unknown, assume low

aqueous solubility

Common for large organic

molecules

Inferred Hazards
Potentially toxic, environmental

persistence

Presence of halogens (Cl, F, I)

and nitrogen heterocycles.[2]

[4]

Recommended Waste Class Hazardous Chemical Waste
Precautionary principle in the

absence of specific SDS

Experimental Protocol: Step-by-Step Disposal of
Vesadol Waste
This protocol outlines the necessary steps for the safe segregation and disposal of waste

generated from research activities involving Vesadol.

Personnel Safety:

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses with side shields, and chemical-resistant gloves when handling Vesadol or its waste.

Conduct all handling and waste packaging within a certified chemical fume hood to prevent

inhalation of any dust or aerosols.

Waste Segregation and Collection:

Designate a specific, labeled hazardous waste container for all Vesadol-contaminated

waste. The container should be made of a compatible material (e.g., polyethylene) and have
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a secure, leak-proof lid.

Label the container clearly as "Hazardous Waste: Vesadol" and include the full chemical

name and molecular formula. Affix any additional hazard labels required by your institution.

Solid Waste:

Dispose of all Vesadol-contaminated solid waste directly into the designated hazardous

waste container. This includes:

Unused or expired Vesadol powder.

Contaminated consumables such as pipette tips, weigh boats, and gloves.

Contaminated filter papers.

Liquid Waste:

Collect all Vesadol-contaminated liquids in a separate, clearly labeled hazardous waste

container for halogenated organic liquid waste.[3][5] Do not mix with non-halogenated

solvent waste to avoid increased disposal costs and complexities.[5]

This includes solutions containing Vesadol and solvents used for rinsing contaminated

glassware.

Sharps Waste:

Any sharps (needles, scalpels, contaminated glass) that have come into contact with

Vesadol must be disposed of in a designated, puncture-resistant sharps container for

chemically contaminated sharps.

Decontamination of Glassware:

Rinse glassware that has been in contact with Vesadol with a suitable organic solvent

(e.g., ethanol or acetone).

Collect the initial rinsate as hazardous liquid waste.
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Subsequent washes with detergent and water can typically be disposed of down the drain,

but confirm this with your institution's EHS guidelines.

Waste Storage and Disposal:

Store the sealed hazardous waste containers in a designated satellite accumulation area

within the laboratory.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

Once the container is full, or in accordance with your institution's waste pickup schedule,

arrange for its collection by the EHS department for final disposal via high-temperature

incineration or other approved methods for hazardous chemical waste.

Visualization of Vesadol Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

different types of Vesadol waste.
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Vesadol Waste Generated

Identify Waste Type

Solid Waste
(e.g., contaminated gloves, tubes)

Solid

Liquid Waste
(e.g., solutions, rinsates)

Liquid

Sharps Waste
(e.g., needles, contaminated glass)

Sharps

Place in Labeled
'Hazardous Solid Waste:

Vesadol' Container

Collect in Labeled
'Hazardous Halogenated
Liquid Waste' Container

Place in Puncture-Resistant
'Chemically Contaminated

Sharps' Container

Store in Satellite
Accumulation Area

Arrange for EHS Pickup
and Final Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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